![molecular formula C20H22N2O3S2 B2557676 3-(benzylsulfonyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)propanamide CAS No. 923448-38-8](/img/structure/B2557676.png)
3-(benzylsulfonyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)propanamide
Description
3-(benzylsulfonyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)propanamide, commonly known as BZSPT, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BZSPT belongs to the class of sulfonyl-containing compounds and has been shown to exhibit various biological activities.
Scientific Research Applications
Antimicrobial and Antitubercular Agents
Research has shown the efficacy of sulfonyl derivatives, including 3-(benzylsulfonyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)propanamide, in exhibiting significant antibacterial and antifungal activities. Specifically, certain compounds within this category have demonstrated excellent antitubercular properties against Mycobacterium tuberculosis H37Rv, with potency comparable to standard drugs like isoniazid (G. V. Suresh Kumar, Y. Rajendra Prasad, S. Chandrashekar, 2013). Additionally, these derivatives have been associated with notable antifungal effects against specific strains like C. parapsilosis and C. glabrata (Sam Dawbaa, A. Evren, Z. Cantürk, L. Yurttaş, 2021).
Anticonvulsant Agents
Compounds containing a sulfonamide thiazole moiety have been synthesized and tested for anticonvulsant activity. Remarkably, a subset of these compounds displayed significant protection against picrotoxin-induced convulsions, with certain derivatives offering complete protection (A. A. Farag, Safaa N. Abd-Alrahman, Gihan F. Ahmed, R. Ammar, Y. Ammar, S. Abbas, 2012).
Psychotropic, Anti-Inflammatory, and Cytotoxic Activities
A range of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives have shown significant activity in psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro screenings. These compounds have been recognized for their marked sedative action, high anti-inflammatory activity, selective cytotoxic effects against tumor cell lines, and antimicrobial action, highlighting their potential in various therapeutic applications (A. Zablotskaya, I. Segal, A. Geronikaki, T. Eremkina, S. Belyakov, M. Petrova, I. Shestakova, L. Zvejniece, V. Nikolajeva, 2013).
properties
IUPAC Name |
3-benzylsulfonyl-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3S2/c1-14(2)16-8-9-17-18(12-16)26-20(21-17)22-19(23)10-11-27(24,25)13-15-6-4-3-5-7-15/h3-9,12,14H,10-11,13H2,1-2H3,(H,21,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSVZQHMVFGHJHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)CCS(=O)(=O)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[1-[4-(3,4-Dimethylphenoxy)butyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one](/img/structure/B2557593.png)
![5-{[5-(3,5-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl}-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole](/img/structure/B2557596.png)
![1-(4-fluorophenyl)-2-[2-imino-4,5,6,7-tetrahydro-1,3-benzothiazol-3(2H)-yl]-1-ethanone](/img/structure/B2557602.png)
![1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-(2-hydroxy-3-phenylpropyl)methanesulfonamide](/img/structure/B2557603.png)
![N1-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-phenyloxalamide](/img/structure/B2557604.png)
![3-Methyl-1-(propan-2-ylamino)-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2557613.png)
![N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-2-phenoxyacetamide](/img/structure/B2557614.png)
